1,1-Dichloro-4-methylpentan-2-one

• CAS RN: 17595-66-3
• Molecular Formula: C6H10Cl2O
• Molecular Weight: 169.05 g/mol
• IUPAC Name: 1,1-dichloro-4-methylpentan-2-one
• InChI: InChI=1S/C6H10Cl2O/c1-4(2)3-5(9)6(7)8/h4,6H,3H2,1-2H3
• InChI Key: UBXSUXLQWXOKLD-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)C(Cl)Cl
• synonyms: 2-Pentanone, 1,1-dichloro-4-methyl-

Description

1,1-Dichloro-4-methylpentan-2-one, also known as DCMK, is a chemical compound that has been widely used in scientific research for its unique properties. It is a colorless liquid with a pungent odor and is soluble in organic solvents. DCMK has been used in various fields of research, including pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 1,1-Dichloro-4-methylpentan-2-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 1,1-Dichloro-4-methylpentan-2-one has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
1,1-Dichloro-4-methylpentan-2-one has been shown to possess a wide range of biochemical and physiological effects. It has been shown to possess antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. 1,1-Dichloro-4-methylpentan-2-one has also been shown to possess anti-inflammatory activity by reducing the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, 1,1-Dichloro-4-methylpentan-2-one has been shown to possess antimicrobial activity against a wide range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

1,1-Dichloro-4-methylpentan-2-one has several advantages as a research tool, including its low toxicity and high solubility in organic solvents. It is also relatively easy to synthesize and is commercially available. However, 1,1-Dichloro-4-methylpentan-2-one has some limitations, including its instability in the presence of moisture and its reactivity with certain functional groups.

Future Directions

There are several future directions for research involving 1,1-Dichloro-4-methylpentan-2-one. One area of research is the development of new pharmaceutical compounds based on the structure of 1,1-Dichloro-4-methylpentan-2-one. Another area of research is the investigation of the mechanism of action of 1,1-Dichloro-4-methylpentan-2-one and its effects on various biological pathways. Additionally, research could be conducted to explore the potential use of 1,1-Dichloro-4-methylpentan-2-one in other fields, such as materials science and agrochemicals.

Synthesis Methods

1,1-Dichloro-4-methylpentan-2-one can be synthesized using a variety of methods, including the reaction of 4-methylpentan-2-one with chlorine gas in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain high yields of 1,1-Dichloro-4-methylpentan-2-one. Other methods of synthesis include the reaction of 4-methylpentan-2-one with thionyl chloride or phosphorus pentachloride.

Scientific Research Applications

1,1-Dichloro-4-methylpentan-2-one has been used extensively in scientific research, particularly in the field of pharmaceuticals. It has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. 1,1-Dichloro-4-methylpentan-2-one has been used as a starting material for the synthesis of various pharmaceutical compounds, including antitumor agents and anti-inflammatory drugs.